Cas no 1806959-83-0 (Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate)

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—including the aminomethyl, cyano, and difluoromethyl substituents—enhance reactivity and enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (aminomethyl) groups offers balanced electronic properties, facilitating diverse chemical transformations. The ester moiety further provides a handle for derivatization or hydrolysis. This compound is particularly useful in the development of bioactive molecules, where its modular design supports efficient scaffold diversification. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate structure

1806959-83-0 structure

Product name:Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate

CAS No:1806959-83-0

MF:C₁₁H₁₁F₂N₃O₂

MW:255.220749139786

CID:4877743

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate
- Inchi： 1S/C11H11F2N3O2/c1-18-9(17)3-8-6(4-14)2-7(5-15)10(16-8)11(12)13/h2,11H,3,5,15H2,1H3
- InChI Key： POWOVMJLKWVWQZ-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=CC(C#N)=C(CC(=O)OC)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 342
XLogP3: -0.1
Topological Polar Surface Area: 89

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029040290-250mg	Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate	1806959-83-0	97%	250mg	$940.80	2022-03-31
Alichem	A029040290-500mg	Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate	1806959-83-0	97%	500mg	$1,678.90	2022-03-31
Alichem	A029040290-1g	Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate	1806959-83-0	97%	1g	$2,890.60	2022-03-31

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Additional information on Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806959-83-0): An Overview

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806959-83-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and an aminomethyl substituent on a pyridine ring provides a rich platform for exploring its biological activities and pharmacological properties.

The chemical structure of Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate is defined by the following formula: C₁₁H₁₀F₂N₂O₂. The compound's molecular weight is approximately 244.20 g/mol. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The cyano group, known for its strong electron-withdrawing effect, further enhances the compound's reactivity and stability.

Recent studies have highlighted the potential of Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2022, Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate was evaluated for its anticancer activity. The results showed that it selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate have also been investigated. A study conducted by a team at the University of California, San Francisco, demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound showed low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

The synthetic route to Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate has been well-documented in the literature. One common approach involves the reaction of 3-bromopyridine with difluoromethylation reagents followed by subsequent functional group manipulations to introduce the cyano and aminomethyl groups. This multi-step synthesis allows for high yields and purity, making it feasible for large-scale production.

In conclusion, Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806959-83-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.